N-(2-methoxy-5-methylphenyl)-4-[6-(3-methyl-1H-pyrazol-1-yl)-3-pyridazinyl]-1-piperazinecarboxamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-4-[6-(3-methylpyrazol-1-yl)pyridazin-3-yl]piperazine-1-carboxamide
• InChI: InChI=1S/C21H25N7O2/c1-15-4-5-18(30-3)17(14-15)22-21(29)27-12-10-26(11-13-27)19-6-7-20(24-23-19)28-9-8-16(2)25-28/h4-9,14H,10-13H2,1-3H3,(H,22,29)
• InChI Key: ZNBYBKUBXFQNPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)N2CCN(CC2)C3=NN=C(C=C3)N4C=CC(=N4)C
• Molecular Formula: C21H25N7O2
• Molecular Weight: 407.5 g/mol

Description

N-(2-methoxy-5-methylphenyl)-4-[6-(3-methyl-1H-pyrazol-1-yl)-3-pyridazinyl]-1-piperazinecarboxamide is a useful research compound. Its molecular formula is C21H25N7O2 and its molecular weight is 407.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 407.20697307 g/mol and the complexity rating of the compound is 572. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Activities

Heterocyclic Compound Synthesis : The scientific literature reveals extensive research on the synthesis of novel heterocyclic compounds derived from similar structural frameworks. For instance, research has been conducted on the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone. These compounds exhibit potent analgesic and anti-inflammatory activities, highlighting the versatility of these frameworks in medicinal chemistry (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

Pharmacological Characterization : The discovery of G protein-biased dopaminergics based on a pyrazolo[1,5-a]pyridine substructure demonstrates the potential for designing novel therapeutics targeting dopamine receptors. These compounds show promise in antipsychotic activity and illustrate the complex structure-functional selectivity relationships at dopamine D2 receptors (D. Möller et al., 2017).

Antimicrobial and Antitubercular Properties : The synthesis and evaluation of pyrazinamide Mannich bases have demonstrated significant in vitro and in vivo activity against Mycobacterium tuberculosis. This underscores the role of these heterocyclic compounds in addressing global health challenges like tuberculosis (D. Sriram, P. Yogeeswari, S. Reddy, 2006).

Antiviral Activities : Benzamide-based 5-aminopyrazoles and their fused heterocycles have been synthesized, showing remarkable activity against avian influenza virus H5N1. This highlights the potential for developing new antiviral agents using these chemical scaffolds (A. Hebishy, Hagar T. Salama, G. Elgemeie, 2020).